Cas no 2137603-83-7 (2,6-Difluoro-3-(4-nitrophenyl)aniline)

• Product Name: 2,6-Difluoro-3-(4-nitrophenyl)aniline
• CAS No: 2137603-83-7
• MF: C₁₂H₈F₂N₂O₂
• MW: 250.200929641724
• CID: 6290117
• PubChem ID: 165455095
• Update Time: 2025-10-17

2,6-Difluoro-3-(4-nitrophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-(4-nitrophenyl)aniline
• EN300-715002
• 2137603-83-7
• 2,6-Difluoro-3-(4-nitrophenyl)aniline

• Inchi： 1S/C12H8F2N2O2/c13-10-6-5-9(11(14)12(10)15)7-1-3-8(4-2-7)16(17)18/h1-6H,15H2
• InChI Key： WVLNANBZZIUXLE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(=CC=1)[N+](=O)[O-])F)N

Computed Properties

• Exact Mass: 250.05538383g/mol
• Monoisotopic Mass: 250.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,6-Difluoro-3-(4-nitrophenyl)aniline

2,6-Difluoro-3-(4-nitrophenyl)aniline: An Overview of Its Properties and Applications

2,6-Difluoro-3-(4-nitrophenyl)aniline (CAS No. 2137603-83-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This aromatic amine derivative features a fluorinated benzene ring and a nitro-substituted phenyl group, making it an intriguing molecule for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential uses of 2,6-Difluoro-3-(4-nitrophenyl)aniline, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

The molecular formula of 2,6-Difluoro-3-(4-nitrophenyl)aniline is C₁₃H₉F₂N₂O₂, with a molecular weight of approximately 261.21 g/mol. The compound consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, and an aniline group at the 3 position. The aniline group is further substituted with a nitrophenyl moiety at the para position. This unique structure imparts several interesting properties to the molecule:

• Solubility: 2,6-Difluoro-3-(4-nitrophenyl)aniline exhibits moderate solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). However, it has limited solubility in water due to the presence of hydrophobic fluorine atoms.
• Melting Point: The compound has a relatively high melting point, typically ranging from 150°C to 155°C, which is indicative of its strong intermolecular interactions.
• Aromaticity: The presence of multiple aromatic rings contributes to the stability and reactivity of the molecule. The nitro group enhances the electron-withdrawing effect, making the compound more susceptible to nucleophilic attack.
• Spectroscopic Properties: The UV-Visible spectrum of 2,6-Difluoro-3-(4-nitrophenyl)aniline shows characteristic absorption bands due to π-π* transitions in the aromatic system and n-π* transitions involving the nitro group. These properties make it useful for spectroscopic studies and as a chromophore in various applications.

Synthesis Methods

The synthesis of 2,6-Difluoro-3-(4-nitrophenyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,6-difluorobromobenzene with 4-nitrobenzene diazonium salt followed by reduction of the resulting azo compound to form the aniline derivative. Another approach involves the direct coupling of 2,6-difluoroaniline with 4-nitrobenzene using transition metal catalysts such as palladium or copper.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave technology allows for better control over reaction conditions and minimizes side reactions.

Analytical Techniques

The characterization of 2,6-Difluoro-3-(4-nitrophenyl)aniline typically involves a combination of spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. NMR spectra provide detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. MS helps confirm the molecular weight and identify any impurities or by-products. IR spectroscopy is useful for identifying functional groups such as C-F bonds and N-H bonds.

In addition to these techniques, High-Performance Liquid Chromatography (HPLC) can be used to assess purity and separate mixtures containing multiple components. HPLC is particularly useful in quality control processes for pharmaceutical applications where high purity is essential.

Potential Applications

The unique properties of 2,6-Difluoro-3-(4-nitrophenyl)aniline make it suitable for a wide range of applications in various fields:

• Dye Industry: The compound's strong chromophoric properties make it a valuable intermediate in the synthesis of dyes and pigments used in textiles, plastics, and coatings.
• Molecular Probes: strong>: In biological research, compounds like 2 , 6 - Difluoro - 3 - (4 - nitrophenyl ) aniline strong > can be used as fluorescent probes for studying cellular processes . The fluorine atoms enhance solubility , while the nitro group provides electron-withdrawing effects that can influence fluorescence properties . li > ul > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > article > response >